1D-myo-inositol 3,5-bisphosphate

• Molecular Formula: C6H14O12P2
• Molecular Weight: 340.12 g/mol
• IUPAC Name: [(1R,2S,4S,5S)-2,3,4,6-tetrahydroxy-5-phosphonooxycyclohexyl] dihydrogen phosphate
• InChI: InChI=1S/C6H14O12P2/c7-1-2(8)5(17-19(11,12)13)4(10)6(3(1)9)18-20(14,15)16/h1-10H,(H2,11,12,13)(H2,14,15,16)/t1?,2-,3-,4?,5-,6+/m0/s1
• InChI Key: PUVHMWJJTITUGO-IJWFGGTCSA-N
• Isomeric SMILES: [C@H]1([C@H](C([C@H]([C@H](C1O)O)OP(=O)(O)O)O)OP(=O)(O)O)O
• Canonical SMILES: C1(C(C(C(C(C1O)OP(=O)(O)O)O)OP(=O)(O)O)O)O

Description

1D-myo-inositol 3,5-bisphosphate is a myo-inositol bisphosphate in which the two phosphate groups are located at positions 3 and 5 It is a conjugate acid of a this compound(4-).

Scientific Research Applications

Synthesis and Chemical Analysis

• 1D-myo-inositol 3,5-bisphosphate and related compounds have been synthesized for studies in cell signaling and membrane trafficking. Anderson et al. (2010) developed a methodology for the synthesis of phosphatidylinositol 3,5-bisphosphate [PI(3,5)P2], including a biotinylated short-chain derivative, which was used to study PI(3,5)P2-binding proteins in adrenal neurosecretory cells (Anderson et al., 2010).
• Research by Bird et al. (1989) optimized the conversion of glycerophosphoinositols to phosphoinositols, contributing to the preparation of D-myo-inositol 1,4-bisphosphate and 1,4,5-trisphosphate in significant quantities (Bird et al., 1989).
• Nuclear magnetic resonance (NMR) spectroscopic analysis of myo-inositol phosphates, including inositol 1,3,4,5-tetrakisphosphate, has been performed to aid in the chemical identification and characterization of these compounds. This analytical method provides essential data for research in this field (Cerdán et al., 1986).

Cellular and Molecular Biology

• Inositol phosphates, such as 1D-myo-Inositol 1,4,5-trisphosphate [Ins(1,4,5)P(3)], are studied for their roles as cellular second messengers, with potential applications in cancer prevention and therapy. Liu et al. (2008) focused on designing stable analogs of these compounds to understand inositol phosphate actions better (Liu et al., 2008).
• The breakdown of D-myo-inositol 1,4,5-trisphosphate by phosphatase activity in rat liver has been characterized, providing insights into the cellular mechanisms involving these compounds. This research is vital for understanding the metabolic pathways of inositol phosphates (Seyfred et al., 1984).
• Studies like those conducted by Davis et al. (1993) have shown that inositol phosphates modulate thyroid hormone binding to human red cell membranes, suggesting a regulatory role of these compounds in various physiological processes (Davis et al., 1993).

Medical and Health Research

• Myo-Inositol and its derivatives, including phosphatidylinositol 4,5-bisphosphate and inositol triphosphates, play a crucial role in thyroid function and autoimmune diseases. Benvenga et al. (2021) discussed the importance of myo-inositol in thyroid physiology and its potential in managing subclinical hypothyroidism (Benvenga et al., 2021).